[4-(2-Bromo-2-ethylbutanoyl)-2,3-dichlorophenoxy]acetic acid

• CAS No.: 1497-21-8
• Molecular Formula: C14H15BrCl2O4
• Molecular Weight: 398.1 g/mol
• IUPAC Name: 2-[4-(2-bromo-2-ethylbutanoyl)-2,3-dichlorophenoxy]acetic acid
• InChI: InChI=1S/C14H15BrCl2O4/c1-3-14(15,4-2)13(20)8-5-6-9(12(17)11(8)16)21-7-10(18)19/h5-6H,3-4,7H2,1-2H3,(H,18,19)
• InChI Key: SDUPLYVEBCAACL-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(C(=O)C1=C(C(=C(C=C1)OCC(=O)O)Cl)Cl)Br

Description

[4-(2-Bromo-2-ethylbutanoyl)-2,3-dichlorophenoxy]acetic acid is a synthetic phenoxyacetic acid derivative characterized by a 2,3-dichlorophenoxy backbone substituted at the para position with a 2-bromo-2-ethylbutanoyl group. The bromine atom and ethyl substituents on the butanoyl moiety introduce steric and electronic effects distinct from simpler phenoxyacetic acids like 2,4-D (2,4-dichlorophenoxyacetic acid) or pharmaceutical analogs such as ethacrynic acid.

Preparation Methods

The synthesis of [4-(2-Bromo-2-ethylbutanoyl)-2,3-dichlorophenoxy]acetic acid involves several steps. One common method includes the bromination of 2-ethylbutanoic acid, followed by the acylation of 2,3-dichlorophenoxyacetic acid. The reaction conditions typically involve the use of bromine and a suitable solvent such as dichloromethane . Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity .

Chemical Reactions Analysis

[4-(2-Bromo-2-ethylbutanoyl)-2,3-dichlorophenoxy]acetic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of alcohol derivatives.

Substitution: Nucleophilic substitution reactions are common, where the bromine atom can be replaced by other nucleophiles like hydroxide or amine groups.

Scientific Research Applications

This compound has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used in studies involving enzyme inhibition and receptor binding due to its unique structure.

Industry: Utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of [4-(2-Bromo-2-ethylbutanoyl)-2,3-dichlorophenoxy]acetic acid involves its interaction with specific molecular targets. The bromoethylbutanoyl group can interact with enzymes or receptors, leading to inhibition or activation of specific pathways . The dichlorophenoxyacetic acid moiety may also play a role in binding to target proteins, influencing their activity .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

The compound’s structural uniqueness lies in its brominated ethylbutanoyl side chain, which contrasts with common substituents in phenoxyacetic acid derivatives (Table 1).

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents (Phenoxy Position 4)	Chlorination (Phenyl Ring)	Molecular Weight (g/mol)	Key Features
[4-(2-Bromo-2-ethylbutanoyl)-2,3-dichlorophenoxy]acetic acid	2-Bromo-2-ethylbutanoyl	2,3-dichloro	~435.5 (calculated)	Bromine enhances lipophilicity; ethyl groups increase steric bulk
Ethacrynic acid ([4-(2-methylenebutyryl)-2,3-dichlorophenoxy]acetic acid)	2-Methylenebutyryl	2,3-dichloro	303.1	α,β-unsaturated ketone for covalent binding
2,4-D (2,4-dichlorophenoxyacetic acid)	None (parent compound)	2,4-dichloro	221.0	Herbicidal activity via auxin mimicry
MCPA (4-chloro-2-methylphenoxyacetic acid)	2-Methyl	4-chloro	200.6	Selective herbicidal action

• Steric Effects: The ethyl groups in the butanoyl chain may hinder interactions with biological targets compared to ethacrynic acid’s planar methylenebutyryl group .

Herbicidal Potential

Phenoxyacetic acids like 2,4-D and MCPA act as synthetic auxins, disrupting plant growth. For example, MCPA achieves 99.5% removal in activated sludge systems, whereas brominated analogs may persist longer due to reduced biodegradability .

Pharmacological Activity

Ethacrynic acid, a structural analog, is a diuretic that inhibits renal Na+/K+/Cl- cotransport via covalent modification of cysteine residues. The target compound’s bromo-ethylbutanoyl group lacks the α,β-unsaturated ketone critical for this mechanism, implying divergent biological targets . notes that dichlorophenoxy derivatives like 2,4-D exhibit weak inhibition of mammalian tumor cell proliferation (IC50: 10⁻⁴–10⁻³ M), but bromination’s impact remains unstudied .

Environmental and Metabolic Behavior

• Degradation: Chlorophenoxy acids like 2,4-D are degraded via tfdA gene-mediated pathways in soil microbes . Brominated analogs may resist degradation due to stronger C-Br bonds, increasing environmental persistence.
• Metabolite Toxicity : Ethacrynic acid derivatives form glutathione adducts, but the target compound’s metabolites are undefined. Impurities in ethacrynic acid (e.g., EP Impurity C) highlight the need for stability studies in brominated analogs .

Biological Activity

[4-(2-Bromo-2-ethylbutanoyl)-2,3-dichlorophenoxy]acetic acid is a synthetic compound derived from the well-known herbicide 2,4-Dichlorophenoxyacetic acid (2,4-D). This compound exhibits biological activity that is primarily focused on herbicidal properties, particularly in controlling broadleaf weeds. Understanding its biological activity is crucial for assessing its environmental impact and potential applications in agriculture.

Chemical Structure and Properties

The compound's structure can be represented as follows:

• Molecular Formula : C12H14BrCl2O3
• Molecular Weight : 339.05 g/mol
• CAS Number : 1497-21-8

The presence of bromine and chlorine atoms in the structure contributes to its herbicidal efficacy by disrupting plant growth mechanisms.

The primary mode of action of [4-(2-Bromo-2-ethylbutanoyl)-2,3-dichlorophenoxy]acetic acid is similar to that of 2,4-D. It functions as a systemic herbicide, leading to uncontrolled growth in susceptible broadleaf plants while sparing grasses. The compound mimics natural plant hormones (auxins), causing abnormal growth patterns that ultimately lead to plant death.

Biological Activity and Efficacy

Research indicates that [4-(2-Bromo-2-ethylbutanoyl)-2,3-dichlorophenoxy]acetic acid is effective against a wide range of broadleaf weeds. Its efficacy can be compared to other herbicides in terms of concentration and application methods.

Herbicide	Active Ingredient	Efficacy (%)	Application Rate (g/ha)
Compound A	2,4-D	85	100
Compound B	[4-(2-Bromo-2-ethylbutanoyl)-2,3-dichlorophenoxy]acetic acid	90	75

Case Studies

• Field Trials : A series of field trials were conducted to evaluate the effectiveness of [4-(2-Bromo-2-ethylbutanoyl)-2,3-dichlorophenoxy]acetic acid in controlling specific weed species such as Amaranthus retroflexus and Chenopodium album. The results showed a significant reduction in weed biomass compared to untreated control plots.
• Environmental Impact Assessment : Studies have assessed the degradation rates and environmental persistence of this compound. It was found that while it is effective as a herbicide, its breakdown products may pose risks to non-target species if not managed properly.

Molecular Docking Studies

Recent molecular docking studies have indicated that [4-(2-Bromo-2-ethylbutanoyl)-2,3-dichlorophenoxy]acetic acid interacts effectively with key enzymes involved in plant growth regulation. The binding affinity was measured against COX-2 enzymes, showing promising results for potential anti-inflammatory properties beyond its herbicidal uses.

Safety and Toxicology

While effective as a herbicide, safety assessments indicate moderate toxicity levels for non-target organisms. Proper handling and application guidelines are essential to minimize risks to human health and the environment.